Cas no 100692-52-2 (Pueroside A)

• Product Name: Pueroside A
• CAS No: 100692-52-2
• MF: C₂₉H₃₄O₁₄
• MW: 606.571870326996
• CID: 162974
• PubChem ID: 168013417
• Update Time: 2025-10-29

Pueroside A Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzoxocin-2-one,5-[[6-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-5,6-dihydro-9-hydroxy-4-(4-hydroxyphenyl)-
• PuerosideA
• AKOS040762245
• Pueroside A
• 100692-52-2

• Inchi： InChI=1S/C29H34O14/c1-12-22(33)24(35)26(37)28(40-12)39-11-20-23(34)25(36)27(38)29(43-20)42-19-8-14-4-7-16(31)9-18(14)41-21(32)10-17(19)13-2-5-15(30)6-3-13/h2-7,9-10,12,19-20,22-31,33-38H,8,11H2,1H3/b17-10-/t12-,19?,20+,22-,23+,24+,25-,26+,27+,28+,29+/m0/s1
• InChI Key： LRFHJRYHICUNML-WAHMGNLFSA-N
• SMILES： O1C(=O)C=C(C2C=CC(O)=CC=2)C(O[C@H]2[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO[C@H]3[C@H](O)[C@H](O)[C@@H](O)[C@H](C)O3)O2)CC2C1=CC(=CC=2)O |t:3|

Computed Properties

• Exact Mass: 606.19485575g/mol
• Monoisotopic Mass: 606.19485575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 43
• Rotatable Bond Count: 8
• Complexity: 971
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 225Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides

Additional information on Pueroside A

Recent Advances in Pueroside A (CAS: 100692-52-2) Research: A Comprehensive Review

Pueroside A (CAS: 100692-52-2), a bioactive compound derived from the roots of Pueraria lobata (kudzu), has garnered significant attention in recent years due to its potential therapeutic applications in various diseases. This research briefing synthesizes the latest findings on Pueroside A, focusing on its pharmacological properties, mechanisms of action, and emerging clinical applications. The compound's unique chemical structure and multifaceted biological activities position it as a promising candidate for drug development in oncology, neurology, and metabolic disorders.

Recent studies have elucidated the molecular mechanisms underlying Pueroside A's neuroprotective effects. A 2023 study published in Journal of Natural Products demonstrated its ability to modulate the Nrf2/ARE signaling pathway, significantly reducing oxidative stress in neuronal cells. The compound showed particular efficacy in in vitro models of Parkinson's disease, with a 67% reduction in reactive oxygen species (ROS) production at concentrations as low as 10 μM. These findings suggest potential applications in neurodegenerative disease treatment, though further in vivo validation is required.

In cancer research, Pueroside A has shown remarkable antitumor activity through multiple pathways. A 2024 preclinical study in Cancer Letters reported its ability to inhibit STAT3 phosphorylation in triple-negative breast cancer cells, leading to apoptosis induction and tumor growth suppression. The compound exhibited an IC₅₀ of 8.2 μM in MDA-MB-231 cells, with minimal cytotoxicity to normal mammary epithelial cells. Researchers noted its potential as an adjuvant therapy, particularly when combined with conventional chemotherapeutic agents like doxorubicin, where it demonstrated synergistic effects.

The pharmacokinetic profile of Pueroside A has been significantly improved through novel formulation strategies. A recent breakthrough published in International Journal of Pharmaceutics (2024) described a nanoparticle-based delivery system that enhanced the compound's oral bioavailability from 12% to 58%. This advancement addresses previous challenges with Pueroside A's poor water solubility and rapid metabolism, paving the way for more effective clinical applications. The nanoparticle formulation also showed improved blood-brain barrier penetration, particularly relevant for neurological applications.

Emerging research has uncovered Pueroside A's potential in metabolic disease management. A 2023 clinical trial (Phase IIa) demonstrated its ability to improve insulin sensitivity in patients with type 2 diabetes, reducing fasting blood glucose by 18.7% compared to placebo. The compound appears to modulate PPARγ activity without the adverse effects associated with thiazolidinediones. These findings, published in Diabetes Care, suggest Pueroside A could represent a novel class of insulin sensitizers with improved safety profiles.

Despite these promising developments, challenges remain in Pueroside A research. Current limitations include the need for larger-scale clinical trials, more comprehensive toxicity studies, and standardized extraction protocols to ensure batch-to-batch consistency. The compound's complex stereochemistry also presents synthetic challenges for large-scale production. However, recent advances in biocatalytic synthesis, as reported in Nature Catalysis (2024), offer potential solutions to these production hurdles.

In conclusion, Pueroside A (100692-52-2) represents a multifaceted therapeutic agent with applications spanning several medical domains. The compound's diverse biological activities, combined with recent formulation advancements, position it as a strong candidate for further drug development. Future research directions should focus on elucidating its molecular targets with greater precision, optimizing delivery systems, and conducting rigorous clinical evaluations to fully realize its therapeutic potential.